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Compound of Interest

Compound Name: 1,2-Epoxyheptane

CAS No.: 5063-65-0

Cat. No.: B1347036

Get Quote

1,2-Epoxyheptane is a terminal epoxide featuring a seven-carbon aliphatic chain. The defining

feature of its structure is the oxirane ring, a three-membered heterocycle containing two carbon

atoms and one oxygen atom. This ring is located at the C1 and C2 positions of the heptane

backbone.

Structural Attributes
The three-membered ring of 1,2-epoxyheptane is highly strained, with C-C-O and C-O-C bond

angles of approximately 60°. This significant deviation from the ideal tetrahedral angle (109.5°)

is the primary driver of its high reactivity. The molecule is chiral at the C2 carbon, meaning it

exists as two non-superimposable mirror images, or enantiomers: (R)-1,2-epoxyheptane and

(S)-1,2-epoxyheptane.[1] The specific stereochemistry is crucial in pharmaceutical and fine

chemical synthesis, where biological activity is often enantiomer-dependent.
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1,2-Epoxyheptane Structure
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Synthesis Workflow

Dissolve 1-Heptene
in Dichloromethane

Add m-CPBA solution
dropwise at 0°C

1. Reagent Addition

Stir at room temperature
(Monitor by TLC)

2. Reaction

Quench with aq.
Sodium Thiosulfate

3. Workup Start

Wash with aq. NaHCO₃

to remove m-CBA

4. Acid Removal

Wash with Brine

5. Aqueous Wash

Dry over MgSO₄,
Filter

6. Drying

Evaporate Solvent

7. Concentration

Purify by Distillation
or Chromatography

8. Purification

Pure 1,2-Epoxyheptane
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Acid-Catalyzed Ring Opening (e.g., with H₂O/H⁺)

1,2-Epoxyheptane

Protonated Epoxide
(Oxonium Ion)

+ H⁺

Nucleophilic Attack
(H₂O at C1)

+ H₂O (SN2-like)

Deprotonation

- H⁺

Heptane-1,2-diol
(trans diol)
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Base-Catalyzed Ring Opening (e.g., with RO⁻)

1,2-Epoxyheptane

SN2 Attack
(RO⁻ at C1)

+ RO⁻

Alkoxide Intermediate

Protonation
(from solvent)

+ R'OH

1-Alkoxyheptan-2-ol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1347036/docs#molecular-structure-and-physicochemical-properties
https://www.benchchem.com/product/b1347036/docs#molecular-structure-and-physicochemical-properties
https://www.benchchem.com/product/b1347036/docs#molecular-structure-and-physicochemical-properties
https://www.benchchem.com/product/b1347036/docs#molecular-structure-and-physicochemical-properties
https://www.benchchem.com/product/b1347036?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347036?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

